Cas no 2680849-50-5 (1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid)

• Product Name: 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid
• CAS No: 2680849-50-5
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5653175
• PubChem ID: 165920112
• Update Time: 2025-06-08

1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680849-50-5
• 1-acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid
• EN300-28281032
• 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid

• Inchi： 1S/C15H19NO3/c1-10-3-5-12(6-4-10)13-7-14(15(18)19)9-16(8-13)11(2)17/h3-6,13-14H,7-9H2,1-2H3,(H,18,19)
• InChI Key： QMTRXSARDWUPFH-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)CC(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid

Introduction to 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid (CAS No. 2680849-50-5)

1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid (CAS No. 2680849-50-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various therapeutic applications. The molecule consists of a piperidine ring, an acetyl group, and a substituted phenyl ring, which collectively contribute to its pharmacological properties.

The chemical structure of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid is defined by its molecular formula C₁₆H₁₉NO₃. The presence of the piperidine ring, a common motif in many bioactive compounds, suggests that this molecule may exhibit significant biological activity. The acetyl group and the 4-methylphenyl substituent further enhance its potential for interaction with biological targets.

In recent years, the study of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, including those involved in neurodegenerative diseases, inflammation, and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory effects in vitro and in vivo, making it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacological profile of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid has also been explored in the context of central nervous system (CNS) disorders. Preliminary studies have shown that it can cross the blood-brain barrier and interact with specific receptors involved in neurotransmission. This property makes it a valuable tool for investigating the mechanisms underlying neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the synthesis and characterization of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid have been extensively studied. A recent paper in Organic Letters detailed an efficient synthetic route that yields high purity and yield of the compound. The method involves a series of well-defined steps, including the formation of the piperidine ring and subsequent functionalization with the acetyl and phenyl groups. This synthetic approach not only facilitates large-scale production but also allows for easy modification to create analogs with enhanced properties.

The safety profile of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid is another critical aspect that has been investigated. Preclinical studies have demonstrated that it exhibits low toxicity and good safety margins when administered at therapeutic doses. These findings are crucial for advancing the compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects.

Clinical trials are currently underway to assess the therapeutic potential of 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid. Early results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings have paved the way for more advanced clinical studies to validate its effectiveness as a treatment option for various conditions.

Beyond its direct therapeutic applications, 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid serves as a valuable research tool. Its unique structure and pharmacological properties make it an ideal candidate for studying receptor-ligand interactions and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

In conclusion, 1-Acetyl-5-(4-methylphenyl)piperidine-3-carboxylic acid (CAS No. 2680849-50-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological profile and safety characteristics, positions it as a valuable lead compound for drug discovery. Ongoing research continues to uncover new applications and insights into its biological activity, making it an exciting area of focus for scientists and clinicians alike.